2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C20H17BrClN3OS/c1-2-10-25-18(14-6-8-15(21)9-7-14)12-23-20(25)27-13-19(26)24-17-5-3-4-16(22)11-17/h2-9,11-12H,1,10,13H2,(H,24,26)
• InChI Key: ADJCZXDIQQXIRB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC=C(C=C3)Br
• Molecular Formula: C20H17BrClN3OS
• Molecular Weight: 462.8 g/mol

Description

2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide is a chemical compound that has gained significant attention in the scientific world due to its potential use in various research applications. This compound is a member of the imidazole family and has been synthesized using a specific method.

Scientific Research Applications

Antimicrobial Applications

Research has explored the synthesis and biological evaluation of various imidazole derivatives, demonstrating significant antimicrobial activity against pathogenic bacterial and fungal strains. For example, a study on 2-(chromon-3-yl)imidazole derivatives highlighted their potential as antimicrobial agents, with certain compounds showing significant inhibitory activity against specific strains of bacteria and fungi. This suggests that compounds with similar structural features might be explored for their antimicrobial properties (Shweta Sharma et al., 2017).

Antitumor Activity

Another area of application is in the development of antitumor agents. Derivatives of benzothiazole, for example, have been synthesized and evaluated for their potential antitumor activity against various human tumor cell lines. This indicates that similar compounds, including the one of interest, could be researched for their antitumor efficacy (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Molecular Docking Studies

Molecular docking studies have been performed on related compounds to understand their mode of action, especially in antimicrobial activity. Such studies help in the rational design of new compounds with improved efficacy by understanding the molecular interactions at the target sites (Shweta Sharma et al., 2017).

Antibacterial and Antifungal Agents

Compounds containing imidazole and thiazole moieties have been synthesized and found to possess significant antibacterial and antifungal activities. These studies suggest the potential of exploring similar compounds for developing new antibacterial and antifungal agents (K. Ramalingam et al., 2019).

Synthesis of Heterocycles

Thioureido-acetamides have been used as starting materials for various heterocyclic syntheses, highlighting the versatility of similar compounds in synthesizing a wide range of heterocyclic compounds with potential applications in pharmaceuticals and materials science (J. Schmeyers, G. Kaupp, 2002).